Cas no 627887-40-5 (N-ethyl-N-propylsulfamoyl chloride)

N-ethyl-N-propylsulfamoyl chloride structure

627887-40-5 structure

Product Name:N-ethyl-N-propylsulfamoyl chloride

CAS No:627887-40-5

Molecular Formula:C₅H₁₂NO₂SCl

Molecular Weight:185.672

CID:4078292

PubChem ID:43268661

N-ethyl-N-propylsulfamoyl chloride Properties

Names and Identifiers

- 1-Propanamine, N-(chlorosulfonyl)-N-ethyl-
- N-ethyl-N-propylsulfamoyl chloride
- 859-575-9
- N-ETHYL-N-PROPYLSULFAMOYL CHLORIDE
- EN300-1612234
- 627887-40-5
- CS-0235807
- N-ETHYL-N-PROPYLSULFAMOYLCHLORIDE
- InChIKey： SJDHZVOGPGPHDH-UHFFFAOYSA-N
- Inchi： InChI=1S/C5H12ClNO2S/c1-3-5-7(4-2)10(6,8)9/h3-5H2,1-2H3

Computed Properties

Exact Mass: 185.0277275Da
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 4
Monoisotopic Mass: 185.0277275Da
Heavy Atom Count: 10
Complexity: 173
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.6
Topological Polar Surface Area: 45.8Å²

N-ethyl-N-propylsulfamoyl chloride Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0290VR-50mg	N-ethyl-N-propylsulfamoylchloride	627887-40-5	95%	50mg	$262.00
Aaron	AR029143-50mg	N-ethyl-N-propylsulfamoylchloride	627887-40-5	95%	50mg	$256.00	2025-02-17
Enamine	EN300-1612234-0.05g	N-ethyl-N-propylsulfamoyl chloride	627887-40-5	95%	0.05g	$168.0	2023-06-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1306477-50mg	n-Ethyl-n-propylsulfamoyl chloride	627887-40-5	95%	50mg	￥4536.00

N-ethyl-N-propylsulfamoyl chloride Related Literature

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Jeffrey D. Rimer,Katy N. Olafson,Megan A. Ketchum CrystEngComm, 2015,17, 7790-7800
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3. Reversible piezofluorochromic nature and mechanism of aggregation-induced emission-active compounds based on simple modification†

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Moumita Gangopadhyay,Sourav K. Mukhopadhyay,S. Karthik,Shrabani Barman,N. D. Pradeep Singh Med. Chem. Commun., 2015,6, 769-777
6. Polyyne bridged AIE luminogens with red emission: design, synthesis, properties and applications†

Huifang Su,Herman H. Y. Sung,Ian D. Willimas,Zhenfeng Zhang J. Mater. Chem. B, 2017,5, 1650-1657
7. An N-capping asparagine–lysine–proline (NKP) motif contributes to a hybrid flexible/stable multifunctional peptide scaffold†

Lai Y. Chan,Danieli F. Buccini,Samilla B. Rezende,Marcelo D. T. Torres,Ítala C. Silva,Sónia Gonçalves,Timothy K. Lu,Nuno C. Santos,Cesar de la Fuente-Nunez,David J. Craik Chem. Sci., 2022,13, 9410-9424
8. Complete reversal of enantioselectivity of an enzyme-catalyzed reaction by directed evolution

Dongxing Zha,Stephanie Wilensek,Markus Hermes,Karl-Erich- Jaeger,Manfred T. Reetz Chem. Commun., 2001, 2664-2665
9. Remote ortho-C–H functionalization via medium-sized cyclopalladation

Mario Martínez Mingo Chem. Commun., 2022,58, 2034-2040
10. Biosorption and bioaccumulation of chromate from aqueous solution by a newly isolated Bacillus mycoides strain 200AsB1†

Shu-Lin Ye,Xiao-Xia Shi,Min Li RSC Adv., 2016,6, 101153-101161

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds

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